Cas no 1375472-90-4 (2-(2-bromophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(2-bromophenyl)-2,2-difluoroacetic acid
• CAS No: 1375472-90-4
• MF: C₈H₅BrF₂O₂
• MW: 251.024908781052
• MDL: MFCD21602517
• CID: 4592260
• PubChem ID: 69124610
• Update Time: 2025-05-21

2-(2-bromophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)-2,2-difluoroacetic Acid
• (2-bromophenyl)difluoroaceticacid
• 2-(2-bromophenyl)-2,2-difluoroacetic acid

• MDL： MFCD21602517
• Inchi： 1S/C8H5BrF2O2/c9-6-4-2-1-3-5(6)8(10,11)7(12)13/h1-4H,(H,12,13)
• InChI Key： ALUGEFZIOIIHCE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=CC=C1Br)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 2-(2-bromophenyl)-2,2-difluoroacetic acid

Research Brief on 2-(2-Bromophenyl)-2,2-difluoroacetic Acid (CAS: 1375472-90-4) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-bromophenyl)-2,2-difluoroacetic acid (CAS: 1375472-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery and development. The analysis is based on peer-reviewed literature and industry reports published within the last three years, ensuring the timeliness and relevance of the information presented.

Recent studies have highlighted the utility of 2-(2-bromophenyl)-2,2-difluoroacetic acid as a versatile intermediate in the synthesis of bioactive molecules. Its difluoroacetic acid moiety and bromophenyl group make it a valuable building block for the development of fluorinated pharmaceuticals, which are increasingly important due to their enhanced metabolic stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel kinase inhibitors, where the compound's ability to modulate electronic and steric properties significantly improved binding affinity to target proteins.

In addition to its synthetic applications, 2-(2-bromophenyl)-2,2-difluoroacetic acid has been investigated for its direct biological activities. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that this compound exhibits moderate inhibitory effects on certain inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. The study employed in vitro assays to elucidate the compound's interaction with key enzymes such as cyclooxygenase-2 (COX-2), providing a foundation for further structure-activity relationship (SAR) studies.

Mechanistic insights into the compound's behavior have been advanced through computational and experimental approaches. Density functional theory (DFT) calculations, as reported in a 2023 article in the Journal of Chemical Information and Modeling, have shed light on the conformational preferences and electronic properties of 2-(2-bromophenyl)-2,2-difluoroacetic acid. These findings are critical for rational drug design, as they enable researchers to predict how modifications to the core structure might influence pharmacological activity. Concurrently, X-ray crystallography studies have provided high-resolution structural data, facilitating a deeper understanding of its binding modes with biological targets.

The safety and pharmacokinetic profiles of 2-(2-bromophenyl)-2,2-difluoroacetic acid have also been subjects of recent investigation. A 2023 preclinical study evaluated its toxicity and metabolic stability in rodent models, reporting favorable results with respect to liver enzyme induction and plasma half-life. These findings, published in Drug Metabolism and Disposition, suggest that the compound could serve as a promising scaffold for further optimization in drug development programs.

Looking ahead, researchers are exploring the potential of 2-(2-bromophenyl)-2,2-difluoroacetic acid in targeted drug delivery systems. Preliminary work published in Advanced Drug Delivery Reviews in early 2024 has investigated its conjugation with nanoparticle carriers, with the aim of improving tissue specificity and reducing off-target effects. This innovative approach could expand the compound's utility beyond traditional small-molecule applications, positioning it at the forefront of next-generation therapeutic strategies.

In conclusion, 2-(2-bromophenyl)-2,2-difluoroacetic acid (CAS: 1375472-90-4) represents a multifaceted tool in modern pharmaceutical research. Its dual role as both a synthetic intermediate and a biologically active compound, combined with recent advances in understanding its properties and applications, makes it a valuable subject for ongoing investigation. Future research directions may include expanded SAR studies, exploration of new therapeutic indications, and development of more efficient synthetic routes to further enhance its accessibility and utility in drug discovery pipelines.